Cas no 1344933-85-2 ((1R)-1-4-(difluoromethoxy)phenylethan-1-ol)

• Product Name: (1R)-1-4-(difluoromethoxy)phenylethan-1-ol
• CAS No: 1344933-85-2
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• MDL: MFCD18339575
• CID: 2619748
• PubChem ID: 29891403
• Update Time: 2025-06-13

(1R)-1-4-(difluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-(Difluoromethoxy)phenyl)ethanol
• (1R)-1-4-(difluoromethoxy)phenylethan-1-ol

• MDL： MFCD18339575
• Inchi： 1S/C9H10F2O2/c1-6(12)7-2-4-8(5-3-7)13-9(10)11/h2-6,9,12H,1H3/t6-/m1/s1
• InChI Key： RGSDDQLZKOJWLR-ZCFIWIBFSA-N
• SMILES： FC(OC1C=CC(=CC=1)[C@@H](C)O)F

Computed Properties

• Exact Mass: 188.06488588 g/mol
• Monoisotopic Mass: 188.06488588 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5
• Molecular Weight: 188.17

Additional information on (1R)-1-4-(difluoromethoxy)phenylethan-1-ol

Recent Advances in the Study of (1R)-1-[4-(Difluoromethoxy)phenyl]ethan-1-ol (CAS: 1344933-85-2)

The compound (1R)-1-[4-(difluoromethoxy)phenyl]ethan-1-ol (CAS: 1344933-85-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol derivative, characterized by its difluoromethoxy-substituted phenyl group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug discovery.

One of the most notable advancements in the study of this compound is its role in the synthesis of selective inhibitors for enzymes involved in inflammatory pathways. Researchers have demonstrated that (1R)-1-[4-(difluoromethoxy)phenyl]ethan-1-ol serves as a crucial building block for the development of small-molecule inhibitors targeting cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), both of which are implicated in chronic inflammatory diseases. The compound's stereospecificity and the presence of the difluoromethoxy group enhance its binding affinity and metabolic stability, making it a valuable candidate for further optimization.

In addition to its applications in inflammation, recent studies have explored the potential of (1R)-1-[4-(difluoromethoxy)phenyl]ethan-1-ol in the treatment of neurological disorders. Preliminary in vitro and in vivo experiments have indicated that derivatives of this compound exhibit neuroprotective effects by modulating glutamate receptors and reducing oxidative stress. These findings suggest its potential utility in the development of therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (1R)-1-[4-(difluoromethoxy)phenyl]ethan-1-ol has also been a focal point of recent research. Innovative catalytic methods, including asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity and yield. These advancements not only improve the scalability of production but also reduce the environmental impact of synthetic processes, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of (1R)-1-[4-(difluoromethoxy)phenyl]ethan-1-ol-based therapeutics. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. However, the compound's unique chemical properties and demonstrated biological activities position it as a compelling subject for future research. Continued exploration of its mechanisms of action and optimization of its pharmacokinetic profile will be critical in unlocking its full therapeutic potential.

In conclusion, (1R)-1-[4-(difluoromethoxy)phenyl]ethan-1-ol (CAS: 1344933-85-2) represents a versatile and promising scaffold in medicinal chemistry. Its applications in inflammation and neurology, coupled with advancements in synthetic methodologies, highlight its significance in contemporary drug discovery. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics.